Cas no 49568-68-5 (3-Chloroquinoxaline-2-carbaldehyde)

• Product Name: 3-Chloroquinoxaline-2-carbaldehyde
• CAS No: 49568-68-5
• MF: C₉H₅ClN₂O
• MW: 192.601800680161
• MDL: MFCD10697754
• CID: 1084077
• PubChem ID: 12718135
• Update Time: 2025-08-10

3-Chloroquinoxaline-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Chloroquinoxaline-2-carbaldehyde
• 2-QUINOXALINECARBOXALDEHYDE,3-CHLORO-
• 2-Chloro-formylquinoxalin
• 3-Chlorchinoxalin-2-carbaldehyd
• 3-Chlor-chinoxalin-2-carbaldehyd
• 3-chloro-quinoxaline-2-carbaldehyde
• AB60408
• 2-chloro-3-formylquinoxaline
• 2252AJ
• 2-Quinoxalinecarboxaldehyde, 3-chloro-
• DB-357069
• A923683
• SCHEMBL3706723
• AKOS006303903
• C9H5ClN2O
• SCHEMBL5306520
• ZBA56868
• CS-0186813
• 49568-68-5
• DTXSID70507910
• MFCD10697754
• C75311
• AS-61719

• MDL： MFCD10697754
• Inchi： 1S/C9H5ClN2O/c10-9-8(5-13)11-6-3-1-2-4-7(6)12-9/h1-5H
• InChI Key： BLMMXMOMXZQXNR-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)N=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 192.00915
• Monoisotopic Mass: 192.0090405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.8
• XLogP3: 2

Experimental Properties

• PSA: 42.85

3-Chloroquinoxaline-2-carbaldehyde Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 3-Chloroquinoxaline-2-carbaldehyde

Professional Introduction to 3-Chloroquinoxaline-2-carbaldehyde (CAS No. 49568-68-5)

3-Chloroquinoxaline-2-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 49568-68-5, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic aldehyde derivative has garnered attention due to its versatile structural framework and potential applications in medicinal chemistry. The presence of both a chloro substituent and an aldehyde group on the quinoxaline core imparts unique reactivity, making it a valuable scaffold for synthesizing biologically active molecules.

The quinoxaline moiety, a fused bicyclic system consisting of a benzene ring and an ethylene bridge, is well-documented for its role in various pharmacophores. In particular, 3-chloroquinoxaline-2-carbaldehyde has been explored as a precursor in the development of novel therapeutic agents. Its aldehyde functionality serves as a reactive site for condensation reactions, enabling the formation of Schiff bases, imines, and other functionalized derivatives. These derivatives often exhibit promising biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

Recent advancements in synthetic methodologies have enhanced the accessibility of 3-chloroquinoxaline-2-carbaldehyde, facilitating its incorporation into complex molecular architectures. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce aryl or heteroaryl groups at the 4-position of the quinoxaline ring. Such modifications have led to the discovery of new compounds with enhanced pharmacological profiles. Additionally, palladium-catalyzed coupling reactions with organometallic reagents have enabled the construction of polycyclic systems, further expanding the chemical space accessible through this scaffold.

The pharmaceutical industry has shown particular interest in 3-chloroquinoxaline-2-carbaldehyde due to its potential as an intermediate in drug discovery programs. Researchers have leveraged its reactivity to develop inhibitors targeting enzymes involved in cancer metabolism. For example, derivatives of this compound have been investigated for their ability to modulate kinases and other enzymes implicated in tumor growth and progression. Preclinical studies have demonstrated encouraging results in cell-based assays, highlighting the therapeutic promise of these quinoxaline-based molecules.

In addition to its role in oncology research, 3-chloroquinoxaline-2-carbaldehyde has found utility in developing antimicrobial agents. The chloro substituent enhances electron-withdrawing effects, which can improve binding affinity to bacterial enzymes or viral proteases. Several studies have reported the synthesis of quinoxaline derivatives exhibiting potent activity against resistant strains of bacteria and fungi. These findings underscore the importance of 3-chloroquinoxaline-2-carbaldehyde as a building block in combating emerging infectious diseases.

The synthesis of 3-chloroquinoxaline-2-carbaldehyde itself is an area of active investigation. Traditional methods involve chlorination and formylation reactions on pre-formed quinoxalines or their precursors. However, modern approaches have focused on greener and more efficient synthetic routes. For instance, flow chemistry techniques have been employed to achieve high yields with minimal waste generation. Such innovations align with global efforts to promote sustainable chemical manufacturing practices.

Computational chemistry has also played a pivotal role in optimizing the synthesis and applications of 3-chloroquinoxaline-2-carbaldehyde derivatives. Molecular modeling studies have helped predict binding interactions between these compounds and biological targets, guiding rational drug design efforts. Additionally, virtual screening algorithms have been used to identify lead candidates from large libraries of quinoxaline-based molecules. These computational tools have significantly accelerated the drug discovery process.

The future prospects for 3-chloroquinoxaline-2-carbaldehyde are promising, with ongoing research exploring new synthetic pathways and biological applications. Emerging fields such as photodynamic therapy and targeted drug delivery systems offer exciting avenues for leveraging this versatile scaffold. Furthermore, interdisciplinary collaborations between chemists, biologists, and pharmacologists are expected to yield innovative solutions for complex diseases.

In conclusion,3-Chloroquinoxaline-2-carbaldehyde (CAS No. 49568-68-5) represents a cornerstone compound in modern medicinal chemistry. Its unique structural features and reactivity make it an indispensable tool for developing novel therapeutics across multiple therapeutic areas. As research continues to uncover new applications for this compound,3-Chloroquinoxaline-2-carbaldehyde is poised to remain at the forefront of pharmaceutical innovation.